(E)-4-oxo-4-(4-pyridin-2-ylsulfanylanilino)but-2-enoic acid

• IUPAC Name: (E)-4-oxo-4-(4-pyridin-2-ylsulfanylanilino)but-2-enoic acid
• InChI: InChI=1S/C15H12N2O3S/c18-13(8-9-15(19)20)17-11-4-6-12(7-5-11)21-14-3-1-2-10-16-14/h1-10H,(H,17,18)(H,19,20)/b9-8+
• InChI Key: WRKYAWARUKETGX-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=CC=C(C=C2)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1=CC=NC(=C1)SC2=CC=C(C=C2)NC(=O)/C=C/C(=O)O
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

(E)-4-oxo-4-(4-pyridin-2-ylsulfanylanilino)but-2-enoic acid is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as Pyridine-2-thiol-1-oxide-4-carboxy-4-(4-aminophenylamino)-2-butenoic acid or PTIO.

Scientific Research Applications

• 2-oxo Acid Dehydrogenase Complexes : This compound is related to the study of 2-oxo acid dehydrogenase complexes, which are multienzyme complexes playing key roles in intermediary metabolism and are under strict control by hormones and dietary factors. These complexes are involved in the oxidative decarboxylation of various 2-oxo acids, demonstrating the compound's relevance in biochemistry and cellular metabolism (Yeaman, 1989).

• Luminescent Molecular Crystals : Research on a similar compound, (E)-2-((3-(ethoxycarbonyl)-5-methyl-4-phenylthiophen-2-yl)amino)-4-oxo-4-(p-tolyl)but-2-enoic acid, indicates its use in synthesizing organic molecular crystals with stable photoluminescence. This highlights the compound's potential in materials science for creating luminescent materials (Zhestkij et al., 2021).

• Synthesis of Substituted Pyridines : The compound is involved in the synthesis of highly substituted pyridines. This process is crucial in the production of various active molecules, showing the compound's application in organic synthesis and pharmaceutical chemistry (Kaczanowska et al., 2011).

• Antiviral Activity : While focusing on a related compound, studies on the antiviral activity of (E)-(S)-4-((S)-2-{3-[(5-methyl-isoxazole-3-carbonyl)-amino]-2-oxo-2H-pyridin-1-yl}-pent-4-ynoylamino)-5-((S)-2-oxo-pyrrolidin-3-yl)-pent-2-enoic acid ethyl ester show its effectiveness against human rhinovirus. This suggests potential antiviral applications for similar compounds (Patick et al., 2005).

• Synthesis of 4-oxo-2-butenoic Acids : Studies on the synthesis of 4-oxo-2-butenoic acids, which are biologically active species and versatile intermediates for further derivatization, involve compounds similar to (E)-4-oxo-4-(4-pyridin-2-ylsulfanylanilino)but-2-enoic acid. This indicates its utility in creating biologically active intermediates (Uguen et al., 2021).